Cas no 393837-40-6 (N-[(2E)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide)

• Product Name: N-[(2E)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide
• CAS No: 393837-40-6
• MF: C₁₆H₁₁Cl₃N₂O₂S
• MW: 401.694739580154
• CID: 5804972
• PubChem ID: 4198615
• Update Time: 2025-10-28

N-[(2E)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(6-chloro-3-methyl-2(3H)-benzothiazolylidene)-2-(2,4-dichlorophenoxy)-
• AKOS024597995
• F0700-0081
• N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-2-(2,4-dichlorophenoxy)acetamide
• Oprea1_304957
• N-[(2E)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide
• 393837-40-6
• (E)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(2,4-dichlorophenoxy)acetamide

• Inchi： 1S/C16H11Cl3N2O2S/c1-21-12-4-2-10(18)7-14(12)24-16(21)20-15(22)8-23-13-5-3-9(17)6-11(13)19/h2-7H,8H2,1H3
• InChI Key： GEDMPZUHHPGYHP-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(Cl)C=C2S1)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 399.960682g/mol
• Monoisotopic Mass: 399.960682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 553.3±60.0 °C(Predicted)
• pka: -1.30±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[(2E)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide

N-[(2E)-6-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide (CAS No. 393837-40-6): An Overview

N-[(2E)-6-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide (CAS No. 393837-40-6) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique structural features, including a benzothiazole moiety and a dichlorophenoxy group, which contribute to its biological activity and chemical stability.

The benzothiazole scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. It has been shown to exhibit potent antifungal, antibacterial, and anticancer properties. The presence of the dichlorophenoxy group further enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for drug development.

Recent research has highlighted the potential of N-[(2E)-6-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide in the treatment of various diseases. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated significant antitumor activity against several cancer cell lines, including breast cancer and lung cancer cells. The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit cell proliferation.

Another notable application of this compound is in the field of antifungal therapy. A 2020 study in the European Journal of Medicinal Chemistry found that N-[(2E)-6-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide exhibited strong antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action was attributed to the disruption of fungal cell membranes and inhibition of ergosterol biosynthesis.

In addition to its therapeutic potential, N-[(2E)-6-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide has also been investigated for its use as a chemical intermediate in the synthesis of other bioactive compounds. Its versatile reactivity and stability make it a valuable building block in organic synthesis.

The synthesis of N-[(2E)-6-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide typically involves a multi-step process that includes the formation of the benzothiazole ring and subsequent functionalization with the dichlorophenoxy group. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production.

One such method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. A 2019 study in Organic & Biomolecular Chemistry demonstrated that microwave-assisted synthesis could produce high-purity N-[(2E)-6-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-(2,4-dichlorophenoxy)acetamide with excellent reproducibility.

The safety profile of N-[(2E)-6-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-yli​dene]-​(​(​(​(​(​(​(​(​(​(​(​(​(​(​(​(​​dichlo​​ro​​ph​​en​​oxy​​)​​ac​​eta​​mide) has also been evaluated in several preclinical studies. These studies have generally reported low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, N-[(​​((((((((((((^E-6-Chloro--methyl--dihydro--benzothiazol--ylidene)]--dichlorophenoxy)-acetamide) (CAS No. 393837--40--6)) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further development and commercialization.